Cas no 1016672-70-0 (4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid)

• Product name: 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid
• CAS No: 1016672-70-0
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• MDL: MFCD09802978
• CID: 5175766
• PubChem ID: 18072765

4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(4-methyl-5-thiazolyl)carbonyl]amino]-
• 4-(4-Methylthiazole-5-carboxamido)butanoic acid
• 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid

• MDL： MFCD09802978
• Inchi： 1S/C9H12N2O3S/c1-6-8(15-5-11-6)9(14)10-4-2-3-7(12)13/h5H,2-4H2,1H3,(H,10,14)(H,12,13)
• InChI Key： HRVIZYHSXFRGJP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCNC(C1SC=NC=1C)=O

Additional information on 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid

Comprehensive Overview of 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid (CAS No. 1016672-70-0)

4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid (CAS No. 1016672-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique thiazole ring and formamido functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting metabolic pathways and enzyme inhibition. The compound's structural features, including the 4-methyl-1,3-thiazol-5-yl moiety, contribute to its versatility in medicinal chemistry.

In recent years, the demand for 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid has surged due to its relevance in developing novel therapeutics. A growing body of literature highlights its role in modulating protein-protein interactions and signal transduction pathways, making it a focal point for studies on inflammatory diseases and cancer. The compound's CAS No. 1016672-70-0 is frequently searched in academic databases, reflecting its importance in cutting-edge research. Additionally, its compatibility with high-throughput screening assays has positioned it as a valuable tool for identifying new drug candidates.

One of the most intriguing aspects of 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid is its potential application in precision medicine. With the rise of personalized healthcare, researchers are investigating how this compound can be tailored to individual genetic profiles. Its thiazole core is known to interact with various biological targets, offering opportunities for designing selective inhibitors. This aligns with current trends in AI-driven drug discovery, where computational models predict compound efficacy, reducing development timelines. The compound's formamidobutanoic acid side chain further enhances its solubility, a critical factor in pharmacokinetics.

The synthesis and purification of 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid (CAS No. 1016672-70-0) require advanced techniques such as HPLC and NMR spectroscopy to ensure high purity. These methods are essential for meeting the stringent standards of pharmaceutical applications. The compound's stability under various pH conditions has also been a topic of interest, particularly for oral drug formulations. As the industry shifts toward green chemistry, efforts are underway to optimize its synthesis using environmentally friendly catalysts and solvents.

Beyond its pharmaceutical applications, 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid is being explored in agricultural chemistry. Preliminary studies suggest its derivatives could act as growth promoters or pest control agents, addressing global food security challenges. The compound's bioactivity against microbial pathogens opens avenues for developing next-generation biopesticides. This dual utility in healthcare and agriculture underscores its multidisciplinary significance.

In conclusion, 4-(4-methyl-1,3-thiazol-5-yl)formamidobutanoic acid (CAS No. 1016672-70-0) represents a promising frontier in scientific research. Its structural complexity and functional diversity make it a valuable asset for innovators in biotechnology and material science. As advancements in CRISPR and nanotechnology continue, this compound is poised to play a pivotal role in shaping future breakthroughs. For researchers and industry professionals, understanding its properties and applications is key to unlocking its full potential.